Cas no 80307-12-6 (GMBS)

GMBS structure
GMBS structure
Product Name:GMBS
CAS No:80307-12-6
MF:C12H12N2O6
MW:280.233483314514
MDL:MFCD00036817
CID:725137
PubChem ID:133440
Update Time:2024-10-27

GMBS Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dioxopyrrolidin-1-yl 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butanoate
    • 4-Maleimidobutyric Acid N-Succinimidyl Ester
    • N-Succinimidyl 4-Maleimidobutyrate [Cross-linking Reagent]
    • GMBS
    • (2,5-dioxopyrrolidin-1-yl) 4-(2,5-dioxopyrrol-1-yl)butanoate
    • 1H-Pyrrole-1-butanoicacid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
    • 4-Maleimidobutyric A
    • 4-Maleimidobutyric acid N-hydroxysuccinimide ester
    • N-MaleiMidobutyryloxysucciniMide ester
    • N-Succinimidyl 4-Maleimidobutyrate
    • (GMBS)
    • 4-Maleimidobutyric acid NHS
    • N-(γ-Maleimidobutyryloxy)succinimide
    • N-(4-Maleimidobutyryloxy)succinimide
    • 4-Maleimidobutyric Acid-NHS (GMBS)
    • 1H-Pyrrole-2,5-dione, 1-[4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxobutyl]- (9CI)
    • 4-Maleimidobutyric acid N-hydroxysuccimide ester
    • 4-Maleimidobutyric acid N-hydroxysuccinimide
    • N-(4-Maleimidebutyryloxy)succinimide
    • N-(Gamma-maleimidobutyryloxy)succinimide
    • N-(γ-Maleimidobutyryloxy) succinimidyl ester
    • N-Maleimidobutyryloxy succinimide ester
    • N-γ-Maleimidobutyryloxysuccinimide ester
    • Succinimidyl 4-(maleimido)butanoate
    • Succinimidyl 4-maleimidylbutyrate
    • γ-Maleimidobutyric acid N-hydroxysuccinimide ester
    • γ-Maleimidobutyric acid N-succinimidyl ester
    • BUTYLETHYLDISULPHIDE
    • GMBS Crosslinker
    • 1H-Pyrrole-2,5-dione, 1-(4-((2,5-dioxo-1-pyrrolidinyl)oxy)-4-oxobutyl)-
    • SCHEMBL105903
    • 4-Maleimidobutyric acid N-hydroxysuccinimide ester, >=98.0% (HPLC)
    • A864707
    • Z7GNH9BK5Z
    • AS-10474
    • AKOS015894342
    • DTXSID60230240
    • 1H-Pyrrole-1-butanoic acid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
    • GMBS;2,5-dioxopyrrolidin-1-yl 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butanoate;GMBS
    • SY035046
    • 2,5-Dioxopyrrolidin-1yl 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butanoate
    • 1H-Pyrrole-2,5-dione, 1-[4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxobutyl]-
    • N-(gamma-Maleimidobutyryloxy) succinimidyl ester
    • AMY21536
    • HY-W041994
    • CS-W022734
    • FT-0604086
    • (GMBS);4-Maleimidobutyric acid NHS
    • EN300-105191
    • 80307-12-6
    • PVGATNRYUYNBHO-UHFFFAOYSA-N
    • 4-Maleimidobutyric Acid-NHS(GMBS)
    • MFCD00036817
    • gamma-maleimidobutyric acid n-succinimidyl ester
    • N-y-maleimidobutyryloxy succinimide ester
    • BP-31232
    • DTXCID60152731
    • DA-63839
    • MDL: MFCD00036817
    • Inchi: 1S/C12H12N2O6/c15-8-3-4-9(16)13(8)7-1-2-12(19)20-14-10(17)5-6-11(14)18/h3-4H,1-2,5-7H2
    • InChI Key: PVGATNRYUYNBHO-UHFFFAOYSA-N
    • SMILES: O=C1N(CCCC(ON2C(=O)CCC2=O)=O)C(=O)C=C1

Computed Properties

  • Exact Mass: 280.07000
  • Monoisotopic Mass: 280.069536
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1.2
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: Faint beige powder
  • Density: 1.49
  • Melting Point: 126.0 to 131.0 deg-C
  • Boiling Point: 461.3°C at 760 mmHg
  • Flash Point: 232.8°C
  • Refractive Index: 1.594
  • Solubility: chloroform: 100 mg/mL
  • PSA: 101.06000
  • LogP: -0.82540
  • Solubility: Chloroform 100 mg/ml

GMBS Security Information

GMBS Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

GMBS Pricemore >>

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A363934-1g
2,5-Dioxopyrrolidin-1-yl 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butanoate
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Ambeed
A363934-5g
2,5-Dioxopyrrolidin-1-yl 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butanoate
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GMBS Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  2 h, rt; rt → 0 °C
1.2 Reagents: Dicyclohexylcarbodiimide ;  5 min, 0 °C; 0 °C → rt; overnight, rt
Reference
Practical synthesis of maleimides and coumarin-linked probes for protein and antibody labelling via reduction of native disulfides
Song, Hong Y.; et al, Organic & Biomolecular Chemistry, 2009, 7(17), 3400-3406

Production Method 2

Reaction Conditions
1.1 Reagents: N-Hydroxysuccinimide ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Water ;  pH 7.4, rt
2.1 rt
Reference
Smart magnetic nanoparticle-aptamer probe for targeted imaging and treatment of hepatocellular carcinoma
Pilapong, Chalermchai; et al, International Journal of Pharmaceutics (Amsterdam, 2014, 473(1-2), 469-474

Production Method 3

Reaction Conditions
1.1 Reagents: Hexamethyldisilazane ,  Zinc chloride Solvents: Benzene
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran
Reference
Preparation of maleamidic acids and maleimides
, Japan, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran
Reference
Preparation of maleamidic acids and maleimides
, Japan, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Towards the development of a targeted albumin-binding radioligand for theranostic applications: synthesis, radiolabelling and preliminary in vivo studies
Driver, Cathryn Helena Stanford; et al, ChemRxiv, 2020, 1, 1-13

Production Method 6

Reaction Conditions
1.1 rt
Reference
Smart magnetic nanoparticle-aptamer probe for targeted imaging and treatment of hepatocellular carcinoma
Pilapong, Chalermchai; et al, International Journal of Pharmaceutics (Amsterdam, 2014, 473(1-2), 469-474

GMBS Raw materials

GMBS Preparation Products

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